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Introduction
Glycidyl Azide Polymer (GAP) is a prominent member of the energetic polymers class,

characterized by a polyether backbone with pendant azidomethyl (-CH₂N₃) groups.[1] It is

typically a viscous liquid at room temperature, serving as an energetic binder and plasticizer in

advanced formulations for solid rocket propellants, explosives, and gas generators.[2][3] The

energy contribution of GAP is substantial, primarily due to the high positive heat of formation

imparted by the azide groups.[4][5] Upon decomposition, these groups release a significant

amount of energy and nitrogen gas, enhancing the performance of energetic composites.[2]

This guide provides an in-depth overview of the heat of formation and energy content of GAP,

detailing the experimental methods used for their determination and the relationship between

the polymer's structure and its energetic characteristics.

Synthesis Overview
The most common method for synthesizing GAP is a two-step process. The first step involves

the cationic ring-opening polymerization of epichlorohydrin (ECH) to produce a

poly(epichlorohydrin) (PECH) prepolymer.[6][7] In the second step, the chloromethyl groups of
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PECH undergo a nucleophilic substitution reaction with an azide salt, typically sodium azide

(NaN₃), to replace the chlorine atoms with energetic azide groups, yielding the final GAP

product.[3]
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Weigh GAP Sample

Place Sample in
Bomb Crucible

Seal Bomb &
Pressurize with O₂

Submerge Bomb in
Calorimeter Water

Record Initial
Temperature (T_initial)

Ignite Sample

Record Temperature
Until Max (T_final)

Calculate Heat of
Combustion (ΔH_c°)

ΔT = T_final - T_initial

Calculate Heat of
Formation (ΔH_f°)
using Hess's Law

End
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Prepare & Weigh
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Load Sample & Reference
Pans into DSC Cell

Set Thermal Program
(Heating Rate, Temp Range)

Run Analysis under
Inert Atmosphere

Record Heat Flow vs.
Temperature

Integrate Area of
Exothermic Peak

Determine Heat of
Decomposition (ΔH_d)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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